Cas no 2137994-13-7 (methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine)

Methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine is a heterocyclic compound featuring a triazole core linked to a methylpyrazole moiety and an amine-functionalized methyl group. Its structural complexity offers versatility in medicinal chemistry and agrochemical applications, particularly as a potential pharmacophore or ligand in drug discovery. The presence of both triazole and pyrazole rings enhances binding affinity and metabolic stability, while the propyl and methylamine substituents contribute to tunable lipophilicity and solubility. This compound is of interest for researchers exploring novel bioactive molecules due to its balanced physicochemical properties and synthetic accessibility. Proper handling and storage under inert conditions are recommended to maintain stability.
methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine structure
2137994-13-7 structure
Product Name:methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
CAS No:2137994-13-7
MF:C11H18N6
MW:234.300820827484
CID:5991395
PubChem ID:165484780
Update Time:2025-05-21

methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

    • methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine
    • EN300-1128617
    • 2137994-13-7
    • methyl({[5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-yl]methyl})amine
    • Inchi: 1S/C11H18N6/c1-4-7-17-11(9(8-12-2)14-15-17)10-5-6-13-16(10)3/h5-6,12H,4,7-8H2,1-3H3
    • InChI Key: XAABWJCCNVTSCW-UHFFFAOYSA-N
    • SMILES: N1(CCC)C(C2=CC=NN2C)=C(CNC)N=N1

Computed Properties

  • Exact Mass: 234.15929460g/mol
  • Monoisotopic Mass: 234.15929460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 60.6Ų

methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine Pricemore >>

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Additional information on methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({5-(1-Methyl-1H-Pyrazol-5-Yl)-1-Propyl-1H-1,2,3-Triazol-4-Ylmethyl})Amine: A Comprehensive Overview

The compound with CAS No 2137994-13-7, commonly referred to as methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a methyl group with a triazole ring and a pyrazole moiety, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The triazole ring in its structure is known for its high stability and reactivity, making it an ideal component for constructing robust chemical frameworks. Additionally, the presence of the pyrazole moiety enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for many biochemical processes.

One of the most notable applications of this compound is in the synthesis of novel drug delivery systems. Researchers have utilized its unique properties to create biocompatible polymers that can encapsulate therapeutic agents and release them in a controlled manner. This has opened new avenues for targeted drug delivery, reducing side effects and improving treatment efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry reactions and traditional nucleophilic substitutions. The use of click chemistry has been particularly advantageous due to its high efficiency and selectivity. Recent advancements in catalytic systems have further optimized the synthesis process, enabling the production of this compound on an industrial scale with minimal environmental impact.

The structural integrity of this compound also makes it an excellent candidate for use in advanced materials such as self-healing polymers and stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions has been leveraged to create materials that can adapt to changing environments, offering potential applications in aerospace, electronics, and biomedical engineering.

Moreover, the compound's role in catalysis has been explored extensively in recent years. Its ability to act as a ligand in transition metal complexes has led to the development of highly efficient catalysts for various organic reactions. These catalysts have been instrumental in reducing reaction times and improving yields in industrial chemical processes.

In conclusion, methyl({5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No 2137994-13) is a multifaceted compound with a wide range of applications across diverse fields. Its unique molecular architecture and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical sciences is expected to grow even further.

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